N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide
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Description
N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H18ClN3O5S and its molecular weight is 447.89. The purity is usually 95%.
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Biological Activity
N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide is a complex organic compound that belongs to the thienopyrazole class. This compound has garnered attention due to its diverse biological activities, including anti-inflammatory, antimicrobial, antioxidant, and anticancer properties. Understanding its biological activity is crucial for potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of this compound is C20H19ClN4O5S with a molecular weight of approximately 523.0 g/mol. The compound features a thieno[3,4-c]pyrazole core that is substituted with a chlorophenyl group and a dimethoxybenzamide moiety.
Property | Value |
---|---|
Molecular Formula | C20H19ClN4O5S |
Molecular Weight | 523.0 g/mol |
IUPAC Name | This compound |
InChI Key | KDWIFYSHIYKPLE-UHFFFAOYSA-N |
Anti-inflammatory Activity
Research indicates that thienopyrazole derivatives exhibit significant anti-inflammatory effects. For instance, studies have shown that compounds in this class can inhibit the production of pro-inflammatory cytokines and enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory processes. In vitro assays have demonstrated that this compound effectively reduces inflammation markers in human red blood cells (HRBC) .
Antioxidant Activity
The antioxidant properties of this compound have been evaluated through various assays that measure its ability to scavenge free radicals. Studies suggest that it can protect cellular components from oxidative damage by neutralizing reactive oxygen species (ROS). This activity is particularly relevant in the context of diseases associated with oxidative stress .
Antimicrobial Activity
Thienopyrazole derivatives have also demonstrated antimicrobial properties against a range of pathogens. The compound has been tested against both gram-positive and gram-negative bacteria as well as fungi. Results indicate a notable inhibitory effect on bacterial growth, suggesting its potential as an antimicrobial agent .
Anticancer Activity
The anticancer potential of this compound has been explored in various cancer cell lines. The compound exhibits cytotoxic effects on cancer cells such as A549 (lung cancer), MCF-7 (breast cancer), and HCT116 (colon cancer) through mechanisms that may involve apoptosis induction and cell cycle arrest .
Case Studies
-
Study on Erythrocyte Alterations : A study assessed the protective effects of thienopyrazole compounds against 4-nonylphenol-induced toxicity in African catfish (Clarias gariepinus). The results showed that treated groups exhibited significantly fewer erythrocyte malformations compared to controls .
Treatment Group Altered Erythrocytes (%) Control 1 ± 0.3 4-Nonylphenol 40.3 ± 4.87 4-Nonylphenol + Thienopyrazole 12 ± 1.03 - Anticancer Evaluation : In vitro studies using the MTT assay demonstrated that this compound significantly reduced cell viability in various cancer cell lines compared to untreated controls .
Properties
IUPAC Name |
N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O5S/c1-28-17-8-3-12(9-18(17)29-2)20(25)22-19-15-10-30(26,27)11-16(15)23-24(19)14-6-4-13(21)5-7-14/h3-9H,10-11H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSZIHQPQLQMRFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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